Cas no 1125437-06-0 (3-Amino-5-(2,3-dichlorophenyl)pyridine)

• Product name: 3-Amino-5-(2,3-dichlorophenyl)pyridine
• CAS No: 1125437-06-0
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4798926

3-Amino-5-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dichlorophenyl)pyridin-3-amine
• 3-Amino-5-(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl2N2/c12-10-3-1-2-9(11(10)13)7-4-8(14)6-15-5-7/h1-6H,14H2
• InChI Key： KOSUJWMXZYHSDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC=C(C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Amino-5-(2,3-dichlorophenyl)pyridine

Comprehensive Overview of 3-Amino-5-(2,3-dichlorophenyl)pyridine (CAS No. 1125437-06-0): Properties, Applications, and Research Insights

3-Amino-5-(2,3-dichlorophenyl)pyridine, with the CAS number 1125437-06-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with an amino group and a 2,3-dichlorophenyl moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its unique structural attributes contribute to its potential in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

In recent years, the demand for high-purity intermediates like 3-Amino-5-(2,3-dichlorophenyl)pyridine has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its role in structure-activity relationship (SAR) studies, where its chlorinated aromatic and amino-pyridine functionalities enable tailored modifications for enhanced efficacy. The compound’s lipophilicity and hydrogen-bonding capacity further make it a candidate for optimizing blood-brain barrier (BBB) permeability—a hot topic in neurotherapeutic development.

From an industrial perspective, CAS 1125437-06-0 is often discussed in forums focusing on scalable synthesis routes and cost-effective production. Innovations in catalytic cross-coupling and microwave-assisted reactions have streamlined its synthesis, addressing challenges like regioselectivity and yield optimization. These breakthroughs align with the growing emphasis on sustainable chemistry, a trend frequently searched in academic and industrial circles.

The compound’s relevance extends to agrochemical research, where its dichlorophenyl group is leveraged to design novel pest control agents. With global concerns about food security and resistance management, derivatives of 3-Amino-5-(2,3-dichlorophenyl)pyridine are being evaluated for their environmental persistence and target specificity. Such studies often intersect with computational modeling—a keyword gaining traction in AI-driven drug design platforms.

Analytical characterization of 1125437-06-0 typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with Good Manufacturing Practices (GMP). These methods are critical for verifying structural integrity and purity thresholds, topics frequently queried by quality control professionals. Additionally, the compound’s stability under varying pH and thermal conditions is a recurring subject in formulation science discussions.

In summary, 3-Amino-5-(2,3-dichlorophenyl)pyridine (CAS 1125437-06-0) exemplifies the intersection of medicinal chemistry and material innovation. Its applications span drug development, crop protection, and methodology optimization, reflecting broader trends in interdisciplinary research. As the scientific community prioritizes efficiency and sustainability, this compound will likely remain a focal point in both literature and industrial workflows.